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Compound of Interest

Compound Name: 6-Phenoxyhexyl bromide

CAS No.: 51795-97-2

Cat. No.: B3023626

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of 6-Phenoxyhexyl bromide (CAS No. 51795-97-

2), a bifunctional organic compound of significant interest in synthetic organic chemistry and

drug discovery. Its utility as a versatile building block stems from the presence of a terminal

bromine atom, a good leaving group for nucleophilic substitution, and a phenoxy group, which

can be a key pharmacophore or a precursor for further functionalization. This document

consolidates its known physical and chemical properties, safety considerations, and offers

insights into its handling and application.

Core Physical and Chemical Characteristics
While a definitive description of the physical state and color of 6-Phenoxyhexyl bromide at

standard conditions is not consistently reported across public literature, its properties can be

inferred from its chemical structure and data on analogous compounds. Structurally similar

alkyl halides and phenoxy derivatives are typically colorless to pale yellow liquids at room

temperature.[1][2][3][4] Given its molecular weight and boiling point, 6-Phenoxyhexyl bromide
is expected to exist as a liquid under ambient conditions.
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A comprehensive summary of its key physicochemical properties is presented below:

Property Value Source

Molecular Formula C₁₂H₁₇BrO [5][6]

Molecular Weight 257.17 g/mol [5]

Boiling Point 172-174 °C at 13 Torr [5]

Density (Predicted) 1.229 ± 0.06 g/cm³ [5]

Refractive Index 1.53 [5]

Synonyms
6-Bromohexyl Phenyl Ether, 1-

Bromo-6-phenoxyhexane
[5]

Structural Representation and Connectivity
The molecular structure of 6-Phenoxyhexyl bromide is fundamental to its reactivity and utility.

The following diagram illustrates the connectivity of the atoms.

Caption: Molecular structure of 6-Phenoxyhexyl bromide.

Safety and Handling Protocols
Understanding the potential hazards of 6-Phenoxyhexyl bromide is crucial for its safe

handling in a laboratory setting. According to available safety data, this compound presents the

following hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4)[5]

May cause long-lasting harmful effects to aquatic life (Hazardous to the aquatic environment,

long-term hazard, Category 4)[5]

Experimental Workflow for Safe Handling
The following protocol outlines the necessary steps for the safe handling and use of 6-
Phenoxyhexyl bromide in a research environment.
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Workflow: Safe Handling of 6-Phenoxyhexyl Bromide

Preparation

Handling & Use

Cleanup & Disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated
chemical fume hood

Dispense required amount
using appropriate tools

Review Safety Data Sheet

Add to reaction vessel
under inert atmosphere if necessary

Store in a tightly sealed container
in a cool, dry place Decontaminate glassware and surfaces

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page
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Caption: Recommended workflow for the safe laboratory handling of 6-Phenoxyhexyl
bromide.

Application in Organic Synthesis
The dual functionality of 6-Phenoxyhexyl bromide makes it a valuable reagent. The alkyl

bromide moiety is susceptible to nucleophilic attack, allowing for the introduction of the

phenoxyhexyl chain onto a variety of substrates, including amines, thiols, and carbanions. The

phenoxy group, on the other hand, can be modified through electrophilic aromatic substitution

or used as a stable protecting group. These characteristics make it a key intermediate in the

synthesis of more complex molecules, including potential pharmaceutical agents and materials

with specific optical or electronic properties.

Conclusion
6-Phenoxyhexyl bromide is a chemical intermediate with significant potential in various fields

of chemical research and development. While its physical appearance is inferred to be a

colorless to pale yellow liquid, its chemical properties and reactivity are well-defined.

Adherence to strict safety protocols is essential when handling this compound due to its

potential health and environmental hazards. This guide serves as a foundational resource for

professionals working with 6-Phenoxyhexyl bromide, providing key data and procedural

recommendations to ensure its safe and effective utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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